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Abstract
This technical guide provides a comprehensive overview of 2,6-Dimethoxybenzonitrile, a key

chemical intermediate with applications in organic synthesis and medicinal chemistry. This

document details its physicochemical properties, spectroscopic data, synthesis protocols, and

its role as a scaffold in the development of bioactive molecules. All quantitative data is

presented in structured tables for clarity. Detailed experimental methodologies are provided,

and key synthetic workflows are visualized using Graphviz diagrams.

Chemical and Physical Properties
2,6-Dimethoxybenzonitrile is a white to off-white crystalline solid. Its core structure consists of

a benzene ring substituted with two methoxy groups and a nitrile group at positions 2, 6, and 1,

respectively.
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Property Value Reference(s)

CAS Number 16932-49-3 [1][2]

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [1][2]

Melting Point 118-123 °C [3][4]

Boiling Point 310 °C [3]

Appearance
White to beige crystalline

powder
[5]

Solubility Soluble in methanol [5]

InChI Key
XHAHKSSLDJIEDH-

UHFFFAOYSA-N
[2]

Canonical SMILES COC1=C(C(=CC=C1)OC)C#N [6]

Spectroscopic Data
The structural features of 2,6-Dimethoxybenzonitrile have been elucidated using various

spectroscopic techniques.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 2,6-Dimethoxybenzonitrile in CDCl₃ typically exhibits three distinct

signals corresponding to the aromatic protons and the methoxy protons.

Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference(s)

~7.40 t 1H H-4 (aromatic) [1][7]

~6.60 d 2H
H-3, H-5

(aromatic)
[1][7]

~3.90 s 6H 2 x -OCH₃ [1][7]
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Note: Chemical shifts are approximate and may vary slightly depending on the solvent and

experimental conditions.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides detailed information about the carbon framework of the

molecule.

Chemical Shift (ppm) Assignment Reference(s)

~161 C2, C6 (Ar-O) [5][8]

~133 C4 (Ar-H) [5][8]

~116 C1 (Ar-CN) [5][8]

~104 C3, C5 (Ar-H) [5][8]

~95 CN [5][8]

~56 -OCH₃ [5][8]

Note: Chemical shifts are approximate and may vary depending on the solvent and

experimental conditions.

Infrared (IR) Spectroscopy
The IR spectrum of 2,6-Dimethoxybenzonitrile displays characteristic absorption bands for its

functional groups.
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Wavenumber
(cm⁻¹)

Intensity Assignment Reference(s)

~3000-2800 Medium
C-H stretch (aromatic

and aliphatic)
[2][4][9]

~2230 Strong C≡N stretch (nitrile) [2][4][9]

~1600, ~1470 Medium
C=C stretch (aromatic

ring)
[2][4][9]

~1280, ~1100 Strong
C-O stretch (aryl

ether)
[2][4][9]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of 2,6-Dimethoxybenzonitrile reveals a fragmentation

pattern consistent with its structure.

m/z Proposed Fragment Ion Reference(s)

163 [M]⁺ (Molecular Ion) [10][11][12][13]

148 [M - CH₃]⁺ [10][11][12][13]

132 [M - OCH₃]⁺ [10][11][12][13]

120 [M - CH₃ - CO]⁺ [10][11][12][13]

102 [M - 2CH₃ - CO]⁺ [10][11][12][13]

Experimental Protocols
Synthesis from 2,6-Dichlorobenzonitrile
This method involves a nucleophilic aromatic substitution reaction.

Reaction:

Procedure:
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To a solution of 2,6-dichlorobenzonitrile (1.0 eq) in dry N,N-dimethylformamide (DMF), add

sodium methoxide (2.2 eq).

Heat the reaction mixture to 80-100 °C and stir for 4-6 hours under an inert atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into ice-water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate) to afford 2,6-dimethoxybenzonitrile as a white solid.

Synthesis from 1,3-Dimethoxybenzene
This procedure involves ortho-lithiation followed by cyanation.

Reaction:

C₆H₄(OCH₃)₂ + n-BuLi → Li-C₆H₃(OCH₃)₂ + BuH

Li-C₆H₃(OCH₃)₂ + TosCN → (CH₃O)-C₆H₃(OCH₃)-CN + LiOTs

Procedure:

To a solution of 1,3-dimethoxybenzene (1.0 eq) in dry tetrahydrofuran (THF) under an inert

atmosphere, add n-butyllithium (1.1 eq) dropwise at 0 °C.

Stir the reaction mixture at room temperature for 2 hours.

Cool the mixture to -78 °C and add a solution of p-toluenesulfonyl cyanide (TosCN) (1.2 eq)

in dry THF dropwise.

Allow the reaction to warm to room temperature and stir overnight.
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Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate in vacuo.

Purify the residue by flash chromatography (eluent: hexane/ethyl acetate) to yield 2,6-
dimethoxybenzonitrile.

Role in Drug Discovery and Medicinal Chemistry
While 2,6-Dimethoxybenzonitrile itself has not been reported to possess significant biological

activity, its rigid scaffold and the presence of versatile functional groups make it a valuable

building block in the synthesis of more complex, biologically active molecules.[14][15][16][17]

The dimethoxy-substituted phenyl ring is a common motif in many pharmaceutical agents, and

the nitrile group can be readily converted into other functionalities such as amines, amides, or

tetrazoles.

Derivatives of benzonitriles are known to exhibit a wide range of pharmacological activities,

including as kinase inhibitors.[18][19][20][21] The 2,6-dimethoxy substitution pattern can

influence the conformational preferences of the molecule, which can be crucial for binding to

biological targets.

Visualizations
Synthetic Workflow: From 2,6-Dichlorobenzonitrile

2,6-Dichlorobenzonitrile Sodium Methoxide
DMF, 80-100 °C

Nucleophilic
Aromatic Substitution Aqueous Workup

Extraction Column Chromatography 2,6-Dimethoxybenzonitrile

Click to download full resolution via product page

Caption: Synthesis of 2,6-Dimethoxybenzonitrile.

Role as a Scaffold in Medicinal Chemistry
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Caption: Drug discovery workflow utilizing the title compound.

Safety and Handling
2,6-Dimethoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled.[10][22]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood. In case of contact, wash the affected area with copious amounts of

water. Store in a cool, dry place away from incompatible materials such as strong oxidizing

agents.
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2,6-Dimethoxybenzonitrile is a valuable and versatile intermediate in organic synthesis. This

guide has provided a detailed summary of its physical and chemical properties, comprehensive

spectroscopic data, and reliable synthetic protocols. Its utility as a scaffold for the synthesis of

potentially bioactive molecules underscores its importance for researchers in the field of drug

discovery and medicinal chemistry. Further exploration of the biological activities of novel

compounds derived from this scaffold may lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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